Cas no 960060-82-6 (4-(Dipropylamino)-3-nitrobenzoic acid)

• Product name: 4-(Dipropylamino)-3-nitrobenzoic acid
• CAS No: 960060-82-6
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD12445716
• CID: 4723351

4-(Dipropylamino)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylamino)-3-nitrobenzoic acid
• 4-(Dipropylamino)-3-nitrobenzoic acid

• MDL： MFCD12445716
• Inchi： 1S/C13H18N2O4/c1-3-7-14(8-4-2)11-6-5-10(13(16)17)9-12(11)15(18)19/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,17)
• InChI Key： ACJQPPTURSKFLV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1N(CCC)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives